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Compound of Interest

Compound Name: Trimyristin-d5

Cat. No.: B1156399

Get Quote

Executive Summary & Rationale
In lipidomics, Triacylglycerols (TAGs) present unique analytical challenges due to their high

hydrophobicity, ionization suppression effects, and vast structural diversity. Trimyristin-d5
(Glyceryl-d5 trimyristate) serves as a critical Class-Specific Internal Standard.[1]

Unlike external calibration, spiking Trimyristin-d5 prior to extraction normalizes for:

Extraction Efficiency: Compensates for lipid loss during phase separation (particularly in the

Matyash or Folch methods).[1]

Ionization Matrix Effects: Corrects for signal suppression/enhancement in the Electrospray

Ionization (ESI) source.

Retention Time Alignment: Acts as a mid-chain (C14:0) reference point for retention time

mapping.[1][2]

Target Analyte: Triacylglycerols (TAGs) Internal Standard: Trimyristin-d5 (1,2,3-

Tri(tetradecanoyl)glycerol-1,1,2,3,3-d5) Molecular Weight: ~728.19 Da (vs. 723.16 Da for

endogenous Trimyristin)[1][2]
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Technical Specifications & Preparation
Chemical Properties

Property Specification Notes

IUPAC Name
1,2,3-

Tri(tetradecanoyl)glycerol-d5

Deuterium label on glycerol

backbone

Formula C45H81D5O6 Mass shift +5 Da

Solubility Chloroform, MTBE, Toluene
Insoluble in water; Low

solubility in pure MeOH

Storage
-20°C (Powder), -80°C

(Solution)
Protect from light and moisture

Stock Solution Protocol
Critical Step: TAGs are prone to precipitation in pure methanol.[1][2] Use a solvent mixture for

the working stock.[3][4][5][6][7]

Primary Stock (1 mg/mL): Dissolve 1 mg Trimyristin-d5 in 1 mL of Chloroform:Methanol

(1:1) or pure MTBE. Vortex until clear.

Working Stock (10 µM): Dilute the Primary Stock into Isopropanol (IPA):Methanol:Chloroform

(4:2:1).

Why this solvent? This mixture bridges the gap between the highly hydrophobic TAG and

the extraction solvents, preventing precipitation when spiked into aqueous samples.

Experimental Workflow
The following diagram outlines the "Spike-Before-Extract" logic essential for valid quantification.
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Figure 1: Critical path for Internal Standard integration. Spiking occurs before solvent addition

to validate extraction recovery.[8]

Extraction Protocol (Modified Matyash)
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The Matyash Method (MTBE) is preferred over Folch/Bligh-Dyer for TAG analysis because the

lipid-rich phase floats (upper layer), minimizing contamination from the protein pellet during

retrieval.[1][2]

Step-by-Step Procedure:
Sample Prep: Aliquot 50 µL of plasma or 10 mg of homogenized tissue into a glass tube.

IS Spiking (The Critical Step):

Add 10 µL of Trimyristin-d5 Working Stock directly to the sample.[1]

Wait 10 mins on ice to allow equilibration with the matrix.

Solvent Addition:

Add 1.5 mL Methanol. Vortex 30s.

Add 5.0 mL MTBE (Methyl tert-butyl ether).[1]

Incubation: Incubate at room temperature for 1 hour on a shaker (solubilizes TAGs).

Phase Separation:

Add 1.25 mL MS-grade Water.

Vortex vigorously for 1 min.

Centrifuge at 1,000 x g for 10 min.

Collection:

Collect the Upper (Organic) Phase (contains TAGs and Trimyristin-d5).[1][2]

Note: Unlike Chloroform methods, the lipids are on top, making collection easier.

Reconstitution: Dry under nitrogen and reconstitute in 200 µL Isopropanol:Methanol (1:1) for

injection.
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LC-MS/MS Acquisition Parameters
Triacylglycerols ionize best as Ammonium Adducts [M+NH4]+ in Positive ESI mode.[1] The

fragmentation usually involves the neutral loss of a fatty acid + ammonia, yielding a

Diacylglycerol (DAG) fragment.

Mobile Phase Chemistry
Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

[1][2]

Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic

Acid.[1][2]

Role of Ammonium Formate: Essential for generating the [M+NH4]+ adduct. Without it,

TAGs split between [M+H]+, [M+Na]+, and [M+K]+, reducing sensitivity.

MRM Transitions (Multiple Reaction Monitoring)
The following transitions are specific for Trimyristin-d5 (Glycerol-d5 backbone).

Compound
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Type

Trimyristin-d5 746.7[M+NH4]+ 501.5[DAG-d5]+ 25 - 35 Quantifier

Trimyristin-d5 746.7[M+NH4]+ 229.2[FA+H]+ 45 Qualifier

Trimyristin

(Endo)
741.7[M+NH4]+ 496.5[DAG]+ 25 - 35 Target

Logic:

Precursor: MW (728) + NH4 (18) = 746.[1][2]

Quantifier Product: Loss of one Myristic acid (C14:0, MW 228) and NH3 (17).[1]

Calculation:
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.[1][2]

Note: Because the d5 label is on the glycerol backbone, the DAG fragment retains the d5

label (Mass 501 vs 496 for endogenous).

Data Analysis & Normalization
Response Factor Calculation
Do not assume a 1:1 response ratio between the IS and all TAG species. You must calculate

the Response Factor (RF) if absolute quantification is required.[1]

[1][2]

Normalization Formula
For relative quantification (comparing biological groups), normalize the area of every

endogenous TAG species against the Trimyristin-d5 area:

[1][2]

Isotopic Interference Correction
Warning: Trimyristin-d5 is +5 Da heavier than endogenous Trimyristin.[1][2]

The M+5 isotope of endogenous Trimyristin is negligible (<1%).

However, ensure your MS resolution separates the d5 peak from any co-eluting isobaric

species (e.g., Ether lipids or Oxidized TAGs).

Troubleshooting & Pitfalls
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Issue Probable Cause Corrective Action

Low IS Signal
Precipitation in aqueous

sample

Use IPA/MeOH intermediate

solvent for spiking; do not

spike pure Chloroform stock

into plasma.

Split Peaks Solvent mismatch

Reconstitute sample in starting

mobile phase (high ACN/Water

content) rather than 100% IPA.

Sodium Adducts Contaminated glassware

[M+Na]+ (751 m/z) is stable

and won't fragment.[1][2] Wash

system with 0.1% Formic Acid;

ensure Ammonium Formate is

fresh.[1]

Carryover TAG stickiness

TAGs stick to injector needles.

Use a needle wash of

Isopropanol:Hexane (1:1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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